tert-Butyl (4-(bromomethyl)phenyl)carbamate physical and chemical properties
tert-Butyl (4-(bromomethyl)phenyl)carbamate physical and chemical properties
For Researchers, Scientists, and Drug Development Professionals
Introduction
tert-Butyl (4-(bromomethyl)phenyl)carbamate, also known as N-Boc-4-(bromomethyl)aniline, is a bifunctional organic compound of significant interest in medicinal chemistry and organic synthesis. Its structure incorporates a Boc-protected aniline and a reactive benzyl bromide moiety, making it a valuable building block and linker molecule. The tert-butoxycarbonyl (Boc) group serves as a stable, acid-labile protecting group for the amine, while the bromomethyl group provides a site for nucleophilic substitution. This unique combination of features has led to its widespread use in the synthesis of complex molecules, particularly as a linker in the development of Proteolysis Targeting Chimeras (PROTACs), a novel therapeutic modality designed to induce the degradation of specific target proteins.[1][2] This guide provides a comprehensive overview of its physical and chemical properties, detailed experimental protocols, and its applications in drug discovery.
Core Physical and Chemical Properties
The fundamental properties of tert-Butyl (4-(bromomethyl)phenyl)carbamate are summarized below. These values are critical for its handling, storage, and application in synthetic chemistry.
| Property | Value | Reference(s) |
| CAS Number | 239074-27-2 | [3][4] |
| Molecular Formula | C₁₂H₁₆BrNO₂ | [4] |
| Molecular Weight | 286.16 g/mol | [4][5] |
| Appearance | White to off-white solid | [3] |
| Melting Point | 85.3-86.5 °C or 105.1-106.7 °C* | [6] |
| Storage Temperature | 2-8°C, under inert atmosphere | [5] |
| Purity | Typically ≥97% |
Note: Discrepancies in reported melting points may be attributed to differences in crystalline forms or purity.
Spectroscopic Data
| Spectroscopy | Data |
| ¹H NMR | A representative ¹H NMR spectrum was recorded in CDCl₃ at 400 MHz.[6] |
| ¹³C NMR | Representative ¹³C NMR data for a closely related structure, tert-butyl N-(4-{[(2'-oxochromen-7'-yl)oxy]methyl}phenyl)carbamate, shows characteristic peaks for the Boc group (δ 152.6, 80.8, 28.3 ppm) and the aromatic ring (δ 138.6, 130.1, 128.6, 118.6 ppm).[6] |
| IR | The IR spectrum of a related carbamate shows characteristic peaks for N-H stretching, C=O stretching (carbamate), and aromatic C-H bonds.[1] |
Experimental Protocols
Synthesis of tert-Butyl (4-(bromomethyl)phenyl)carbamate[3]
This protocol describes the synthesis starting from the corresponding benzyl alcohol derivative.
Materials:
-
(4-hydroxymethyl-phenyl)-carbamic acid tert-butyl ester
-
Dichloromethane (DCM)
-
Triphenylphosphine (PPh₃)
-
N-Bromosuccinimide (NBS)
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Hexanes
-
Ethyl Acetate
-
Silica Gel
Procedure:
-
To a 1 L round-bottom flask, add (4-hydroxymethyl-phenyl)-carbamic acid tert-butyl ester (22.3 g, 0.10 mol), dichloromethane (400 mL), and triphenylphosphine (31.5 g, 0.12 mol).[3]
-
Cool the mixture to 0 °C in an ice bath.[3]
-
Add N-bromosuccinimide (19.6 g, 0.11 mol) in small portions, ensuring the temperature remains low.[3]
-
Allow the reaction mixture to warm to room temperature and stir under a nitrogen atmosphere for 1 hour.[3]
-
Transfer the mixture to a larger flask and add hexanes until the solution becomes turbid, indicating the precipitation of byproducts.[3]
-
Filter the solution through a plug of silica gel (300 g), eluting with a mixture of 1:9 ethyl acetate:hexanes.[3]
-
Concentrate the eluate under reduced pressure to yield tert-Butyl (4-(bromomethyl)phenyl)carbamate as a white solid (yield: 12.8 g, 57%).[3]
Caption: Synthesis workflow for tert-Butyl (4-(bromomethyl)phenyl)carbamate.
General Analytical Protocol: Reversed-Phase HPLC (RP-HPLC)
While a specific protocol for this compound is not detailed in the literature, a general method for analyzing N-Boc protected aromatic compounds can be applied.
Instrumentation & Conditions:
-
Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).[7]
-
Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.[7]
-
Mobile Phase B: 0.1% TFA in acetonitrile.[7]
-
Gradient: A typical gradient would be from 10% B to 90% B over 20 minutes.[7]
-
Flow Rate: 1.0 mL/min.[7]
-
Detection: UV at 210 nm.[7]
-
Sample Preparation: Dissolve the sample in a 50:50 mixture of water and acetonitrile to a concentration of approximately 1 mg/mL.[7]
Reactivity, Applications, and Logical Relationships
The utility of tert-Butyl (4-(bromomethyl)phenyl)carbamate stems from its two distinct reactive sites, which can be addressed in a controlled, sequential manner.
-
Benzyl Bromide Moiety: The C-Br bond is susceptible to nucleophilic substitution (Sₙ2 reaction). This allows for the attachment of various nucleophiles (e.g., phenols, thiols, amines), making it an excellent electrophilic handle for introducing the N-Boc-aminobenzyl group into a target molecule.
-
N-Boc Protecting Group: The tert-butoxycarbonyl group is robust under basic and nucleophilic conditions but is readily cleaved under acidic conditions (e.g., with trifluoroacetic acid or HCl).[1] This deprotection unmasks the aniline nitrogen, which can then participate in subsequent reactions such as amide bond formation, alkylation, or arylation.
This orthogonal reactivity makes the compound an ideal linker for constructing complex molecules where different fragments need to be joined together.
Application in PROTAC Development
A primary application of this compound is in the synthesis of PROTACs.[1][2] PROTACs are heterobifunctional molecules that recruit a target protein to an E3 ubiquitin ligase, leading to the ubiquitination and subsequent degradation of the target protein by the proteasome.[8][9] In this context, tert-Butyl (4-(bromomethyl)phenyl)carbamate serves as a core component of the linker connecting the target protein binder to the E3 ligase ligand.
Caption: Role of the linker in PROTAC synthesis and mechanism of action.
Safety and Handling
tert-Butyl (4-(bromomethyl)phenyl)carbamate is classified as a hazardous substance and requires careful handling in a laboratory setting.
-
Hazard Statements: H302 (Harmful if swallowed), H314 (Causes severe skin burns and eye damage).
-
Signal Word: Danger.
-
Precautionary Statements:
-
P261: Avoid breathing dust.
-
P280: Wear protective gloves/protective clothing/eye protection/face protection.
-
P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.
-
P310: Immediately call a POISON CENTER or doctor/physician.
-
Always handle this compound in a well-ventilated fume hood using appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.
Conclusion
tert-Butyl (4-(bromomethyl)phenyl)carbamate is a versatile and valuable reagent for researchers in organic synthesis and drug discovery. Its orthogonal protecting group and reactive handle provide a strategic advantage in the construction of complex molecules. Its demonstrated utility as a linker in the rapidly advancing field of PROTACs underscores its importance and ensures its continued relevance in the development of next-generation therapeutics. A thorough understanding of its properties, synthetic routes, and reactivity is essential for its effective and safe utilization in research endeavors.
References
- 1. mdpi.com [mdpi.com]
- 2. medchemexpress.com [medchemexpress.com]
- 3. Tert-Butyl 4-(bromomethyl)phenylcarbamate | 239074-27-2 [chemicalbook.com]
- 4. tert-Butyl (4-(bromomethyl)phenyl)carbamate | C12H16BrNO2 | CID 23447539 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 5. 239074-27-2|tert-Butyl (4-(bromomethyl)phenyl)carbamate|BLD Pharm [bldpharm.com]
- 6. rsc.org [rsc.org]
- 7. benchchem.com [benchchem.com]
- 8. PROTACs: A novel strategy for cancer drug discovery and development - PMC [pmc.ncbi.nlm.nih.gov]
- 9. An overview of PROTACs: a promising drug discovery paradigm - PMC [pmc.ncbi.nlm.nih.gov]
